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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutan-2-one

CAS No.: 87308-03-0

Cat. No.: B2828961

Get Quote

Executive Summary
1-Chloro-4-methoxybutan-2-one (CAS 87308-03-0) is a specialized aliphatic

-chloroketone building block used primarily in the synthesis of heterocycles—specifically
thiazoles and imidazoles—within pharmaceutical discovery.[1] Unlike commodity solvents, this
compound is a Tier 3 Fine Chemical, typically available only through custom synthesis or
specialized catalog houses.

Its dual functionality—a reactive chloroketone "warhead" for cyclization and a methoxyethyl

"tail" for solubility—makes it a critical intermediate for installing the 2-(2-methoxyethyl) motif

into drug candidates. This guide details the synthesis pathways, safety protocols (lachrymator

management), and strategic sourcing parameters required to procure this material effectively.

Technical Specifications & Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2828961#bc-rfq
https://www.benchchem.com/product/b2828961/docs?utm_src=pdf-body#strategic-sourcing-and-technical-profile-1-chloro-4-methoxybutan-2-one
https://www.echemi.com/products/pd180727152964-1-chloro-4-methoxybutan-2-one.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2828961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

IUPAC Name 1-Chloro-4-methoxybutan-2-one

Synonyms
1-Chloro-4-methoxy-2-butanone; Chloromethyl

2-methoxyethyl ketone

CAS Number 87308-03-0

Molecular Formula

Molecular Weight 136.58 g/mol

Predicted Boiling Point 185°C (at 760 mmHg) / ~70-75°C (at 15 mmHg)

Density ~1.12 g/cm³

Physical State Colorless to pale yellow liquid

Solubility
Soluble in DCM, THF, Ethyl Acetate;

Decomposes in water

Stability
Moisture sensitive; prone to polymerization if

acidic impurities remain.[2]

Critical Safety Warning: Lachrymator
As an

-chloroketone, this compound is a potent lachrymator (tear-inducing agent) and alkylating
agent.

Handling: Must be handled in a certified fume hood.

PPE: Double nitrile gloves, chemical splash goggles, and face shield.

Neutralization: Spills should be treated with dilute ammonia or sodium bicarbonate solution

to quench the alkylating potential.
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Understanding the manufacturing route is vital for assessing impurity profiles during

procurement. There are two primary routes: the High-Fidelity Arndt-Eistert Sequence (preferred

for R&D) and the Direct Chlorination Route (industrial cost-saving).

Route A: The Acid Chloride Sequence (High Purity)
This route guarantees regioselectivity, ensuring the chlorine atom is placed exclusively at the

terminal (C1) position.

Mechanism:

Activation: 3-Methoxypropionic acid is converted to its acid chloride.

Homologation: Reaction with diazomethane yields the diazoketone.

Chlorination: Treatment with anhydrous HCl generates the target chloroketone with

release.

Route B: Direct Chlorination (Industrial)
Direct chlorination of 4-methoxy-2-butanone using Sulfuryl Chloride (

).

Risk: This often yields a mixture of the target (C1-Cl) and the internal isomer (C3-Cl, 3-

chloro-4-methoxybutan-2-one).

QC Requirement: Buyers must request Regio-Isomer Analysis (GC-MS) to ensure <5% of

the C3 isomer.
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Caption: Comparison of the regioselective Arndt-Eistert route (solid lines) versus the direct

chlorination route (dashed), highlighting potential isomer impurities.

Market Analysis: Suppliers & Pricing
CAS 87308-03-0 is not a commodity chemical. It is typically "Made to Order" (MTO). Large

catalogs (Sigma, Fisher) often do not stock this specific isomer, listing instead the ether analog

(1-chloro-4-methoxybutane).

Supplier Landscape
Primary sourcing should focus on specialized fine chemical manufacturers in China and India,

or boutique synthesis houses in the West.

Supplier Tier
Representative
Companies

Availability Model Risk Profile

Tier 1 (Global

Catalog)
Sigma-Aldrich, Fisher Rarely Stocked Low Risk, High Price

Tier 2 (Specialist)
Leap Chem, Ambeed,

Combi-Blocks
Lead Time: 2-4 Weeks

Moderate Risk, Good

Value

Tier 3 (Bulk Mfg)
Hangzhou Dayang,

ChemTik
MTO (Bulk Only)

Higher Risk (QC

Required)

Price Estimation Models (2025)
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Pricing is highly volume-dependent due to the hazardous chemistry (diazomethane or

chlorination) involved in production.

Research Scale (1g - 10g): $150 - $400 USD per gram.

Driver: High FTE cost for hazardous setup.

Pilot Scale (100g - 1kg): $800 - $2,500 USD per kg.

Driver: Economies of scale in reagent handling.

Commercial Scale (>10kg): $300 - $600 USD per kg.

Note: Requires 3-month lead time for campaign manufacturing.

Applications in Drug Development
The core utility of 1-Chloro-4-methoxybutan-2-one lies in its ability to build 5-membered

heterocycles with a solubilizing tail.

The Hantzsch Thiazole Synthesis
The most common reaction is the condensation with thioamides or thioureas.

Protocol:

Dissolve Thioamide (

) in Ethanol.

Add 1-Chloro-4-methoxybutan-2-one (1.0 equiv).

Reflux for 2-4 hours.

Result: A thiazole ring substituted at the 4-position with a

group.
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This motif is frequently used to improve the LogD and metabolic stability of lipophilic drug

scaffolds by introducing the polar-but-neutral ether chain.

Procurement & Quality Control Checklist
When issuing a Request for Quote (RFQ), specific technical requirements must be met to

ensure the material is usable for synthesis.

RFQ Specification Template

"We request a quote for [Amount] of CAS 87308-03-0.

Purity: >95.0% by GC. [3] * Identity: 1H-NMR confirmation required.

Specific Impurity Limit:Regio-isomer (3-chloro) must be <5%.

Packaging: Sealed under Argon/Nitrogen; Sure/Seal bottle preferred.

Shipping: Must comply with UN2920 (Corrosive/Flammable) regulations."

QC Validation (Self-Check)
Upon receipt, validate the material immediately:

Visual: Clear liquid.[4][5] Darkening indicates polymerization (HCl release).

1H-NMR (CDCl3): Look for the diagnostic triplet of the

group at ~4.1 ppm.

Impurity Flag: A doublet at ~1.6 ppm suggests the methyl group of the 3-chloro isomer

(wrong structure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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